Cas no 2227771-07-3 (rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid)

Technical Introduction: rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid is a chiral, Fmoc-protected cyclohexane derivative designed for applications in peptide synthesis and medicinal chemistry. Its key advantages include a rigid cyclohexane backbone, which enhances conformational control, and the Fmoc-protected amine group, enabling selective deprotection under mild basic conditions. The cyclopropylacetic acid moiety offers steric constraints, facilitating the study of structure-activity relationships in drug design. This compound is particularly valuable for synthesizing constrained peptides or peptidomimetics, where precise stereochemistry and stability are critical. Its well-defined stereochemistry (rac-1R,3S) ensures reproducibility in research applications. Suitable for solid-phase and solution-phase synthesis, it serves as a versatile intermediate in organic and pharmaceutical chemistry.
rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid structure
2227771-07-3 structure
Product Name:rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid
CAS No:2227771-07-3
MF:C27H30N2O5
MW:462.537507534027
CID:6504389
PubChem ID:165572529
Update Time:2025-08-02

rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid
    • 2227771-07-3
    • rac-2-{1-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropyl}acetic acid
    • EN300-1562501
    • Inchi: 1S/C27H30N2O5/c30-24(31)15-27(12-13-27)29-25(32)17-6-5-7-18(14-17)28-26(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23H,5-7,12-16H2,(H,28,33)(H,29,32)(H,30,31)/t17-,18+/m1/s1
    • InChI Key: ZBUMGRZTAHQOID-MSOLQXFVSA-N
    • SMILES: O=C([C@@H]1CCC[C@@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid Pricemore >>

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rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid Related Literature

Additional information on rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid

Introducing rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic Acid (CAS No. 2227771-07-3): A Promising Compound in Modern Medicinal Chemistry

Chemical compounds continue to play a pivotal role in the advancement of medicinal chemistry, offering novel therapeutic agents that address a wide array of medical conditions. Among these, rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid, with the CAS number CAS No. 2227771-07-3, has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging applications in pharmaceutical research.

The molecular structure of rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid is characterized by a complex arrangement of cyclic and acyclic moieties. The presence of a cyclopropyl group and an amino acid derivative linked through an amide bond introduces rigidity and potential for specific interactions with biological targets. The use of a fluorenylmethoxycarbonyl (Fmoc) protecting group in its synthesis highlights its utility in peptide chemistry and drug development, where such groups are commonly employed to safeguard reactive sites during synthetic procedures.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid, specifically the (1R,3S) configuration, is crucial for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, making the precise control of stereochemistry during synthesis essential. The compound's structure suggests potential interactions with enzymes and receptors that are highly sensitive to chirality, which could be leveraged for the development of targeted therapies.

The synthesis of rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid involves multiple steps, including the formation of peptide-like linkages and the incorporation of protective groups. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been utilized to ensure high yield and purity. The use of fluorenylmethoxycarbonyl (Fmoc) protecting groups allows for selective deprotection at critical stages, facilitating the assembly of the complex molecule without unwanted side reactions.

Recent studies have begun to explore the pharmacological potential of compounds with similar structural motifs. The cyclopropyl group in rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid, for instance, has been shown to enhance binding affinity to certain biological targets due to its ability to adopt specific conformations that complement enzyme active sites or receptor binding pockets. This structural feature has implications for drug design, particularly in the development of small-molecule inhibitors or modulators.

The emerging field of medicinal chemistry increasingly relies on computational methods to predict and optimize the properties of new compounds. Molecular modeling studies have been conducted on rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid to understand its interactions with potential biological targets. These simulations have provided valuable insights into how the compound's structure influences its binding affinity and selectivity, guiding further modifications for improved pharmacological activity.

In addition to its structural complexity, rac-2-{1-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbolic}amino)cyclohexaneamidocyclopropyl}acetic acid exhibits interesting physicochemical properties that make it suitable for various pharmaceutical applications. Its solubility profile, stability under different conditions, and metabolic fate are all critical factors that determine its suitability for drug development. Preliminary studies have indicated that the compound maintains stability under standard storage conditions and exhibits reasonable solubility in common organic solvents used in pharmaceutical formulations.

The potential therapeutic applications of rac-2-{1-(1R,3S)-3-({(9H-fluoreninol)methoxymethylcarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid are still being explored; however, early findings suggest its utility in several areas. Its chiral center and ability to interact with biological targets make it a candidate for developing drugs that target specific enzymes or receptors involved in metabolic disorders or inflammatory conditions. Furthermore, its structural complexity may offer advantages over simpler molecules in terms of binding specificity and reduced likelihood of off-target effects.

The development of novel therapeutic agents is a multi-step process that involves extensive research and testing before reaching clinical application. For compounds like rac-c{2}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}{\textasciitilde}}{a}\ {\textasciitilde}\{c}\ {\textasciitilde}\{o}\ {\textasciitilde}\{n}\ {\textasciitilde}\{o}\ {\textasciitilde}\{c}\ {\textasciitilde}\{y}\ {\textasciitilde}\{c}\ {\textasciitilde}\{h}\ {\textasciiplusminusb}(c)\ {\textasciiplusminusb}(y)\ {\textasciiplusminusb}(x)\ {\textasciiplusminusb}(a)\ {\textasciiplusminusb}(m)\ {\textasciiplusminusb}(o)\ {\textasciiplusminusb}(c)\ {\textasciiplusminusb}(y)\ {\textasciiplusminusb}(a)\ {\textasciiplusminusb}(m)\ {\textasciiplusminusb}(o)\ \{\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash }\ {(\backslash } 22277710703)} exhibits promise but requires rigorous evaluation through preclinical studies before moving into human trials. These studies will assess its safety profile, efficacy against target conditions, and optimal dosing regimens.

In conclusion,< strong rac-c{2}{\~}{\~}{\~}{\~}{\~}{\~}{\~}{\~}{a}{c}{o}{n}{o}{c}{y}{c}{h}{e}x},< strong CAS No., represents an intriguing compound with significant potential in pharmaceutical research.
Its complex structure,
chiral configuration,
and
pharmacological
properties make it
a valuable candidate
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With ongoing research
and advancements
in synthetic methodologies,
this compound
holds promise
for future therapeutic applications.

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